4-{[(5-Bromo-2-thienyl)sulfonyl]amino}butanoic acid

• Molecular Formula: C8H10BrNO4S2
• Molecular Weight: 328.2 g/mol
• IUPAC Name: 4-[(5-bromothiophen-2-yl)sulfonylamino]butanoic acid
• InChI: InChI=1S/C8H10BrNO4S2/c9-6-3-4-8(15-6)16(13,14)10-5-1-2-7(11)12/h3-4,10H,1-2,5H2,(H,11,12)
• InChI Key: HCNFPCOIVUHVEK-UHFFFAOYSA-N
• SMILES: C1=C(SC(=C1)Br)S(=O)(=O)NCCCC(=O)O

Description

4-{[(5-Bromo-2-thienyl)sulfonyl]amino}butanoic acid, also known as BTA, is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. BTA is a sulfonamide derivative that has been shown to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Scientific Research Applications

4-{[(5-Bromo-2-thienyl)sulfonyl]amino}butanoic acid has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. This compound has also been shown to possess anti-cancer properties, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. Additionally, this compound has been shown to possess anti-microbial properties, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The exact mechanism of action of 4-{[(5-Bromo-2-thienyl)sulfonyl]amino}butanoic acid is not fully understood, but it is believed to involve the inhibition of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to possess a variety of biochemical and physiological effects. It has been shown to decrease the production of inflammatory mediators such as prostaglandins and leukotrienes, which are involved in the pathogenesis of inflammatory diseases. This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in these cells. Additionally, this compound has been shown to possess anti-microbial properties, with studies demonstrating its ability to inhibit the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-{[(5-Bromo-2-thienyl)sulfonyl]amino}butanoic acid is its versatility. It has been shown to possess a variety of biological activities, making it a potential candidate for the development of drugs for a range of diseases. Additionally, this compound is relatively easy to synthesize, which makes it an attractive target for medicinal chemists. However, one of the limitations of this compound is its potential toxicity. While studies have shown that this compound is generally well-tolerated in vitro and in vivo, further studies are needed to fully assess its safety profile.

Future Directions

There are several future directions for research on 4-{[(5-Bromo-2-thienyl)sulfonyl]amino}butanoic acid. One area of research could be the development of this compound derivatives with improved biological activities and safety profiles. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biological pathways. Finally, this compound could be further studied for its potential applications in the treatment of various diseases, including inflammatory diseases, cancer, and infectious diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. It possesses anti-inflammatory, anti-cancer, and anti-microbial properties, and has been shown to inhibit the production of inflammatory mediators and induce apoptosis in cancer cells. While further studies are needed to fully understand its mechanism of action and safety profile, this compound holds promise as a potential candidate for the development of new drugs for a range of diseases.

Synthesis Methods

The synthesis of 4-{[(5-Bromo-2-thienyl)sulfonyl]amino}butanoic acid involves the reaction of 5-bromo-2-thiophenecarboxylic acid with thionyl chloride to form 5-bromo-2-thiophenecarbonyl chloride. This intermediate is then reacted with methylamine to form 5-bromo-2-thiophenecarboxamidine. Finally, the amine group of 5-bromo-2-thiophenecarboxamidine is reacted with butyric anhydride to form this compound.